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3-Methoxy-4-hydroxyphenylglycol-

d3

Cat. No.: B021302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and isotopic labeling of 3-

methoxy-d3-4-hydroxyphenylglycol (MHPG-d3). This deuterated analog of MHPG, a major

metabolite of norepinephrine, is an invaluable tool in neuroscience research and drug

development, primarily serving as an internal standard for highly accurate and precise

quantification of endogenous MHPG in biological matrices by mass spectrometry.[1]

Introduction to MHPG and the Role of MHPG-d3
3-Methoxy-4-hydroxyphenylglycol (MHPG) is a primary metabolite of the neurotransmitter

norepinephrine, formed through a series of enzymatic reactions in the central nervous system

and peripheral tissues. The levels of MHPG in biological fluids such as plasma, urine, and

cerebrospinal fluid are often used as an index of norepinephrine turnover and sympathetic

nervous system activity.

Stable isotope-labeled internal standards are considered the gold standard in quantitative mass

spectrometry. MHPG-d3, with three deuterium atoms incorporated into its methoxy group, is an

ideal internal standard for MHPG analysis. Its chemical and physical properties are nearly

identical to the unlabeled analyte, ensuring it behaves similarly during sample extraction,

chromatography, and ionization. However, its increased mass allows it to be distinguished by a

mass spectrometer, enabling accurate correction for analytical variability.
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Synthesis of MHPG-d3
The synthesis of MHPG-d3 can be achieved through a multi-step process starting from

commercially available precursors. The key step involves the introduction of the deuterium

label via a deuterated methylating agent.

Synthetic Pathway Overview
The proposed synthetic pathway for MHPG-d3 commences with the synthesis of the

deuterated intermediate, vanillin-d3. This is followed by the reduction of the aldehyde group to

a primary alcohol, and subsequent conversion to the final glycol product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b021302?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/12403583/
https://pubmed.ncbi.nlm.nih.gov/12403583/
https://pubmed.ncbi.nlm.nih.gov/12403583/
https://www.benchchem.com/product/b021302#synthesis-and-isotopic-labeling-of-mhpg-d3
https://www.benchchem.com/product/b021302#synthesis-and-isotopic-labeling-of-mhpg-d3
https://www.benchchem.com/product/b021302#synthesis-and-isotopic-labeling-of-mhpg-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b021302?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

